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Compound of Interest

Compound Name: Isobutylcyclopentane

Cat. No.: B1594832 Get Quote

This guide provides essential information regarding the molecular formula and weight of

isobutylcyclopentane, tailored for researchers, scientists, and professionals in drug

development.

Core Molecular Properties
Isobutylcyclopentane, also known as (2-methylpropyl)cyclopentane, is a cycloalkane with the

chemical formula C9H18.[1][2][3][4] It consists of a five-membered cyclopentane ring

substituted with an isobutyl group.[4] The molecular and physical properties are summarized

below.
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Property Value Source

Molecular Formula C9H18
PubChem[1], Guidechem[2],

Smolecule[3], LookChem[4]

Molecular Weight 126.24 g/mol
PubChem[1], Smolecule[3],

LookChem[4]

126.243 g/mol Guidechem[2]

126.2392 g/mol EZGC Method Translator[5]

Monoisotopic Mass 126.140850574 Da PubChem[1], Guidechem[2]

IUPAC Name (2-methylpropyl)cyclopentane PubChem[1], Smolecule[3]

CAS Number 3788-32-7
PubChem[1], Guidechem[2],

Smolecule[3]

Applicability of Further Technical Information
The request for detailed experimental protocols and the visualization of signaling pathways is

duly noted. However, for a fundamental chemical compound such as isobutylcyclopentane,

which primarily serves as a solvent and a chemical intermediate, these concepts are not

directly applicable.[3][4]

Experimental Protocols: While synthesis and analysis protocols for isobutylcyclopentane
exist within the broader chemical literature, they are specific to individual research studies

rather than being a core characteristic of the molecule itself. The provided search results do

not contain detailed experimental methodologies.

Signaling Pathways and Logical Workflows: Isobutylcyclopentane is not known to be

involved in biological signaling pathways in the manner of a drug or a bioactive molecule.

Therefore, the creation of diagrams to represent such pathways or complex experimental

workflows is not relevant to the chemical nature of this compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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